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Compound of Interest

Compound Name: NSC 89275-d12

Cat. No.: B138407

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

This document provides essential safety and logistical information for the proper disposal of
NSC 89275-d12, chemically identified as Benzo[ghi]perylene-d12. Adherence to these
procedures is critical to ensure personnel safety and environmental protection.
Benzo[ghi]perylene is a polycyclic aromatic hydrocarbon (PAH), a class of compounds known
for their potential carcinogenic effects and environmental persistence. Therefore, this
substance must be handled as hazardous waste.

Immediate Safety Precautions

Before handling NSC 89275-d12, it is imperative to consult the Safety Data Sheet (SDS) and
be fully aware of the associated hazards. This compound is a suspected carcinogen and is very
toxic to aquatic life with long-lasting effects.[1][2][3] All operations involving this substance
should be conducted in a designated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[4] Personnel must wear appropriate Personal Protective Equipment
(PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles.

Quantitative Data Summary

The following table summarizes key quantitative data for Benzo[ghi]perylene, the non-
deuterated parent compound of NSC 89275-d12. This information is critical for safe handling,
storage, and emergency response planning.
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Property Value

CAS Number 191-24-2 (non-deuterated)
Molecular Formula C22H12 (non-deuterated)
Molecular Weight 276.33 g/mol (non-deuterated)
Appearance Yellow solid

Melting Point 276 - 280 °C (528.8 - 536 °F)
Boiling Point > 500 °C @ 760 mmHg
Solubility Insoluble in water

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of NSC 89275-d12 is through a
licensed hazardous waste disposal company.[2] Under no circumstances should this chemical
be disposed of down the drain or in regular trash.[1]

1. Waste Segregation and Collection:

o Designate a specific, clearly labeled, and sealed container for NSC 89275-d12 waste. The
label should include "DANGER/CAUTION — CHEMICAL CARCINOGEN".[5]

e This includes the pure compound, contaminated consumables (e.g., weigh boats, pipette
tips, gloves), and any contaminated cleaning materials.

» Do not mix this waste with other chemical waste streams, especially incompatible materials
like strong oxidizing agents.[1][4]

2. Spill Management:
 In case of a spill, avoid generating dust.[1][4]

o Carefully sweep up the solid material.
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e Place the collected material and any contaminated cleaning supplies into the designated
hazardous waste container.

» Ventilate the area of the spill.
3. Container Management:

o Keep the waste container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area, away from incompatible substances.[1][4]

e The storage area for carcinogens should be separate from other chemicals.[5]
4. Final Disposal:

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste contractor.

e Ensure all paperwork and labeling comply with local, state, and federal regulations.

Decontamination Protocol for Laboratory
Equipment

All non-disposable equipment (e.g., glassware, spatulas) that has come into contact with NSC
89275-d12 must be thoroughly decontaminated.

Obijective: To effectively remove residual NSC 89275-d12 from laboratory equipment to prevent
cross-contamination and personnel exposure.

Materials:

» Appropriate organic solvent (e.g., acetone, hexane, or another solvent in which PAHs are
soluble)

o Detergent solution
¢ Deionized water

» Designated waste containers for solvent rinsate and contaminated cleaning materials

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC105551000&productDescription=BENZO+G+H+I+PERYLENE+98+100MG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/53817.pdf
https://www1.udel.edu/ehs/research/chemical/chemical-carcinogens.html
https://www.benchchem.com/product/b138407?utm_src=pdf-body
https://www.benchchem.com/product/b138407?utm_src=pdf-body
https://www.benchchem.com/product/b138407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Ultraviolet (UV) light source (optional, for verification)
Procedure:

e Initial Rinse: In a chemical fume hood, rinse the contaminated equipment with a suitable
organic solvent to dissolve the PAH residue. Collect this solvent rinsate in a designated
hazardous waste container labeled "Halogenated" or "Non-halogenated Solvent Waste" as
appropriate.

o Wash: Wash the equipment with a laboratory-grade detergent and warm water.
e Final Rinse: Thoroughly rinse the equipment with deionized water.
e Drying: Allow the equipment to air dry completely or dry in an oven.

 Verification (Optional): PAHs like Benzo[ghi]perylene fluoresce under UV light. A "black light"
can be used to inspect the decontaminated equipment for any remaining fluorescent residue,
which would indicate incomplete decontamination.[6]

o Waste Disposal: All solvent rinsate and contaminated cleaning materials (e.g., wipes) must
be disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of NSC 89275-d12.
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Caption: Workflow for the safe disposal of NSC 89275-d12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b138407?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC105551000&productDescription=BENZO+G+H+I+PERYLENE+98+100MG&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/hb7/h91/11054251343902/SDS_DRE-C20630200_ST-WB-MSDS-6840590-1-1-1/SDS-DRE-C20630200-ST-WB-MSDS-6840590-1-1-1.PDF
https://www.cpachem.com/msds?num=SB87&dnl=sd_-_Benzo%28g%2Ch%2Ci%29perylene_%5BCAS_191-24-2%5D_%28SB87%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/53817.pdf
https://www1.udel.edu/ehs/research/chemical/chemical-carcinogens.html
https://www1.udel.edu/ehs/research/chemical/chemical-carcinogens.html
https://www.osha.gov/hazardous-waste/decontamination
https://www.osha.gov/hazardous-waste/decontamination
https://www.benchchem.com/product/b138407#nsc-89275-d12-proper-disposal-procedures
https://www.benchchem.com/product/b138407#nsc-89275-d12-proper-disposal-procedures
https://www.benchchem.com/product/b138407#nsc-89275-d12-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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